Cas no 153814-39-2 (2-Propenoic acid, 2,3,3-tricyano-, ethyl ester)

• Product Name: 2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
• CAS No: 153814-39-2
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• CID: 1333455
• Update Time: 2024-08-18

2-Propenoic acid, 2,3,3-tricyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2,3,3-tricyano-, ethyl ester

• Inchi： 1S/C8H5N3O2/c1-2-13-8(12)7(5-11)6(3-9)4-10/h2H2,1H3
• InChI Key： JBWPEEPKXXZHNX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(/C#N)=C(\C#N)/C#N

Computed Properties

• Exact Mass: 175.03825

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Melting Point: 65-66 °C
• Boiling Point: 290.3±40.0 °C(Predicted)
• PSA: 97.67